1-(4-(4-chlorobenzamido)benzyl)-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(4-chlorobenzamido)benzyl)-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide, commonly known as CB-839, is a small molecule inhibitor that targets glutaminase, an enzyme that plays a crucial role in cancer cell metabolism. It has been shown to have promising anti-tumor activity in preclinical studies, and is currently being evaluated in clinical trials as a potential treatment for various types of cancer.
Scientific Research Applications
Dapagliflozin Impurity Profiling
This compound is used in Dapagliflozin impurity profiling . It is used as a working standard or secondary reference standard . This is crucial for ensuring the quality and efficacy of Dapagliflozin, a medication used to treat type 2 diabetes .
Quality Control and Assurance
The compound is used for Quality Control (QC) and Quality Assurance (QA) during the commercial production of Dapagliflozin and its related formulations .
Drug Formulation Toxicity Study
It is also used in the process of Abbreviated New Drug Application (ANDA) filing to FDA and toxicity study of respective drug formulation . This is an important step in the approval process for new drugs .
Intermediate for Dapagliflozin Preparation
The compound can be used as an intermediate for the preparation of Dapagliflozin , or solvates thereof . This makes it a crucial component in the synthesis of this important medication .
Pharmaceutical Standards
As a pharmaceutical standard , this compound is used to ensure the quality and consistency of pharmaceutical products . It helps in the development and testing of new pharmaceutical formulations .
Fine Chemicals
In the field of fine chemicals , this compound can be used in the synthesis of other complex organic molecules . Its unique structure and reactivity make it a valuable tool in organic synthesis .
properties
IUPAC Name |
1-[[4-[(4-chlorobenzoyl)amino]phenyl]methyl]-N-(4-ethoxyphenyl)imidazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23ClN4O3/c1-2-34-23-13-11-22(12-14-23)30-26(33)24-16-31(17-28-24)15-18-3-9-21(10-4-18)29-25(32)19-5-7-20(27)8-6-19/h3-14,16-17H,2,15H2,1H3,(H,29,32)(H,30,33) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIJSNUOAHJJEML-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23ClN4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(4-chlorobenzamido)benzyl)-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.